Cas no 2228654-08-6 (1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228654-08-6
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6258848
• PubChem ID: 165625078
• Update Time: 2025-10-05

1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene
• 2228654-08-6
• EN300-1794339

• Inchi： 1S/C10H9NO2/c1-3-5-9-7-4-6-8(2)10(9)11(12)13/h1,4,6-7H,5H2,2H3
• InChI Key： ZZEMQOCBCQKXDW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=CC=CC=1CC#C)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene

Introduction to 1-Methyl-2-Nitro-3-(Prop-2-yn-1-yl)benzene (CAS No. 2228654-08-6)

1-Methyl-2-nitro-3-(prop-2-yn-1-yl)benzene, with the CAS number 2228654-08-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a nitro group, a methyl group, and a propargyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical properties that make it an intriguing subject for both academic research and industrial applications.

The molecular formula of 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene is C₁₀H₉NO₂, and its molecular weight is approximately 179.18 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. Its physical properties, such as boiling point, melting point, and solubility in various solvents, have been extensively studied and documented in the literature. These properties are crucial for understanding its behavior in different chemical reactions and environments.

In the realm of pharmaceutical research, 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene has shown promise as an intermediate in the synthesis of novel drugs. The presence of the nitro group can be reduced to an amino group through catalytic hydrogenation, leading to the formation of compounds with potential therapeutic properties. Recent studies have explored its use in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceuticals, 1-methyl-2-nitro-3-(prop-2-yn-1-yl)benzene has also found applications in materials science. The propargyl group in the molecule can undergo click chemistry reactions, making it useful for the synthesis of functional polymers and other advanced materials. Click chemistry, known for its high efficiency and selectivity, has been widely used in the development of new materials with tailored properties. A recent paper in Advanced Materials highlighted the use of this compound as a building block for creating stimuli-responsive hydrogels with potential applications in tissue engineering and drug delivery systems.

The synthetic pathways for producing 1-methyl-2-nitro-3-(prop-2-yinl)benzene have been well-documented in the literature. One common method involves the nitration of 1-methyl-3-(propargyl)benzene followed by further functionalization steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields while minimizing side reactions and impurities. This optimization is crucial for ensuring that the compound meets the stringent quality standards required for both research and industrial applications.

The environmental impact of 1-methyl-2-nitro-3-(propargyl)benzene has also been a topic of interest. Studies have shown that while the compound itself is not highly toxic or environmentally hazardous, proper handling and disposal procedures should be followed to minimize any potential risks. Green chemistry principles are increasingly being applied to the synthesis and use of this compound to ensure sustainability and reduce environmental impact. For example, efforts are being made to develop more eco-friendly synthetic routes that use greener solvents and catalysts.

In conclusion, 1-methyl-2-nitro-3-(propargyl)benzene (CAS No. 2228654-08-6) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure provides opportunities for developing novel drugs, advanced materials, and sustainable chemical processes. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and material scientists alike.